Cas no 114983-36-7 (2,3-dihydroxy-2-methylpropanenitrile)

• Product Name: 2,3-dihydroxy-2-methylpropanenitrile
• CAS No: 114983-36-7
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD32722470
• CID: 3637584
• PubChem ID: 85554474
• Update Time: 2025-06-30

2,3-dihydroxy-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2,3-dihydroxy-2-methyl-
• 2,3-dihydroxy-2-methylpropanenitrile
• EN300-3432041
• 882-046-9
• 114983-36-7

• MDL： MFCD32722470
• Inchi： 1S/C4H7NO2/c1-4(7,2-5)3-6/h6-7H,3H2,1H3
• InChI Key： LVWXFBPEZPFFAI-UHFFFAOYSA-N
• SMILES： C(#N)C(O)(C)CO

Computed Properties

• Exact Mass: 101.047678466Da
• Monoisotopic Mass: 101.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 64.3Ų

Additional information on 2,3-dihydroxy-2-methylpropanenitrile

Introduction to 2,3-dihydroxy-2-methylpropanenitrile (CAS No. 114983-36-7)

2,3-dihydroxy-2-methylpropanenitrile, identified by its Chemical Abstracts Service (CAS) number 114983-36-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its nitrile functional group and hydroxyl substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural features of 2,3-dihydroxy-2-methylpropanenitrile make it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and specialty chemicals.

The compound belongs to a class of molecules known for their reactivity and utility in forming complex structures. Its molecular formula, C₅H₇NO₃, reflects a balance of carbon, hydrogen, nitrogen, and oxygen atoms, which contribute to its chemical versatility. The presence of both hydroxyl and nitrile groups allows for diverse chemical transformations, making it a preferred building block in organic synthesis.

In recent years, 2,3-dihydroxy-2-methylpropanenitrile has been explored in the context of developing novel therapeutic agents. Its structural motif is reminiscent of several natural products and pharmacologically active compounds, suggesting potential applications in medicinal chemistry. Researchers have been particularly interested in its role as a precursor for synthesizing heterocyclic compounds, which are widely recognized for their biological activity.

One of the most compelling aspects of 2,3-dihydroxy-2-methylpropanenitrile is its involvement in the synthesis of bioactive molecules with potential therapeutic benefits. For instance, studies have demonstrated its utility in constructing scaffolds that mimic natural products known for their antimicrobial and anti-inflammatory properties. The ability to modify its structure further enhances its appeal as a synthetic intermediate, enabling the creation of tailored compounds with specific biological activities.

The nitrile group in 2,3-dihydroxy-2-methylpropanenitrile is particularly noteworthy due to its reactivity in various chemical transformations. It can undergo hydrolysis to form carboxylic acids or be reduced to amides, providing multiple pathways for functionalization. This flexibility has been leveraged in the development of synthetic strategies for complex molecules, including those intended for pharmaceutical use.

Recent advancements in computational chemistry have also highlighted the importance of 2,3-dihydroxy-2-methylpropanenitrile as a key intermediate. Molecular modeling studies suggest that derivatives of this compound may exhibit desirable pharmacokinetic properties, making them promising candidates for drug development. These studies often focus on optimizing the compound's solubility, bioavailability, and metabolic stability to enhance its therapeutic potential.

The pharmaceutical industry has taken notice of the synthetic utility of 2,3-dihydroxy-2-methylpropanenitrile, leading to increased interest in its production and application. Several research groups have reported novel synthetic routes that improve yield and purity, making it more accessible for industrial-scale applications. These developments underscore the compound's significance as a building block in modern drug discovery.

Beyond pharmaceuticals, 2,3-dihydroxy-2-methylpropanenitrile finds applications in other areas of chemical research. Its structural features make it useful in the synthesis of specialty chemicals used in materials science and agrochemicals. For example, derivatives of this compound have been investigated for their potential as chiral auxiliaries or catalysts in asymmetric synthesis.

The growing body of research on 2,3-dihydroxy-2-methylpropanenitrile underscores its importance as a versatile intermediate. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge. Its role in constructing complex molecules with biological activity remains a focal point for researchers seeking innovative solutions in drug development.

In conclusion, 2,3-dihydroxy-2-methylpropanenitrile (CAS No. 114983-36-7) is a multifaceted compound with significant implications in organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules. As research progresses, 114983-36-7 will continue to play a crucial role in the development of novel therapeutic agents and specialty chemicals.